Cas no 537009-99-7 (1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid)

1-(3-Methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid is a sulfonated benzodiazole derivative characterized by its unique structural features, including a 3-methylbutyl substituent and a sulfonic acid group at the 2-position. This compound exhibits potential utility in organic synthesis and pharmaceutical applications due to its electron-withdrawing sulfonic acid moiety, which can enhance reactivity in nucleophilic or electrophilic processes. The 3-methylbutyl chain may contribute to improved solubility in organic solvents, facilitating its use in diverse reaction conditions. Its benzodiazole core offers stability and versatility, making it a candidate for further functionalization or as an intermediate in heterocyclic chemistry. The sulfonic acid group also introduces potential for salt formation or catalytic activity.

1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid structure

537009-99-7 structure

Product Name:1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid

CAS No:537009-99-7

MF:C₁₂H₁₆N₂O₃S

MW:268.332041740417

MDL:MFCD03670848

CID:3029128

PubChem ID:3839029

Update Time:2025-10-19

1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-甲基丁基)-1H-苯并咪唑-2-磺酸
- 1-(3-methylbutyl)-1H-benzimidazole-2-sulfonic acid
- 1-isopentyl-1H-benzo[d]imidazole-2-sulfonic acid
- 1-Isopentyl-1H-benzimidazole-2-sulfonic acid
- 1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid
- 1-(3-methylbutyl)benzimidazole-2-sulfonic acid
- MLS000551481
- HMS2183J05
- STK709129
- SMR000145406
- BB 0219609
- 1-isopentyl-1H-benzo[d]imidazole-2-sulfonicacid
- A914368
- SR-01000104032
- LS-05783
- AKOS000275338
- AT-057/41182386
- F1216-0139
- EN300-36563
- ALBB-017612
- CS-0216213
- SR-01000104032-1
- G32393
- Z57298730
- 1H-benzimidazole-2-sulfonic acid, 1-(3-methylbutyl)-
- MFCD03670848
- DTXSID701230435
- 537009-99-7
- CHEMBL1710303
- 1-(3-Methyl-butyl)-1H-benzoimidazole-2-sulfonic acid
- MDL： MFCD03670848
- Inchi： 1S/C12H16N2O3S/c1-9(2)7-8-14-11-6-4-3-5-10(11)13-12(14)18(15,16)17/h3-6,9H,7-8H2,1-2H3,(H,15,16,17)
- InChI Key： GMFUJBCDPRSFMV-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC=CC=2N1CCC(C)C)(=O)(=O)O

Computed Properties

Exact Mass: 268.08816355g/mol
Monoisotopic Mass: 268.08816355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 80.6

1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid Security Information

HazardClass：IRRITANT

1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM415910-1g	1-(3-methylbutyl)-1H-benzimidazole-2-sulfonic acid	537009-99-7	95%+	1g	$137	2023-01-10
Chemenu	CM415910-5g	1-(3-methylbutyl)-1H-benzimidazole-2-sulfonic acid	537009-99-7	95%+	5g	$363	2023-01-10
abcr	AB410544-500 mg	1-(3-Methylbutyl)-1H-benzimidazole-2-sulfonic acid	537009-99-7		500MG	€165.80	2023-02-19
abcr	AB410544-1 g	1-(3-Methylbutyl)-1H-benzimidazole-2-sulfonic acid	537009-99-7		1 g	€197.30	2023-07-19
abcr	AB410544-5 g	1-(3-Methylbutyl)-1H-benzimidazole-2-sulfonic acid	537009-99-7		5 g	€456.10	2023-07-19
abcr	AB410544-10 g	1-(3-Methylbutyl)-1H-benzimidazole-2-sulfonic acid	537009-99-7		10 g	€773.40	2023-07-19
TRC	M297365-50mg	1-(3-Methylbutyl)-1H-1,3-benzodiazole-2-sulfonic Acid	537009-99-7		50mg	$ 50.00	2022-06-04
TRC	M297365-100mg	1-(3-Methylbutyl)-1H-1,3-benzodiazole-2-sulfonic Acid	537009-99-7		100mg	$ 95.00	2022-06-04
TRC	M297365-500mg	1-(3-Methylbutyl)-1H-1,3-benzodiazole-2-sulfonic Acid	537009-99-7		500mg	$ 320.00	2022-06-04
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